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Compound of Interest

Compound Name: Fluoronitrofen

Cat. No.: B1672915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for the

laboratory use of Fluoronitrofen. It is intended for qualified personnel, including researchers,

scientists, and drug development professionals, who are trained in handling potentially

hazardous chemicals. This document synthesizes critical safety information, physical and

chemical properties, and a detailed experimental protocol for a common analytical application.

Chemical and Physical Properties
Fluoronitrofen (CAS No. 13738-63-1) is a diphenyl ether herbicide. A clear understanding of

its physical and chemical properties is fundamental to its safe handling in a laboratory setting.
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Property Value Reference

Molecular Formula C₁₂H₆Cl₂FNO₃ [2][3][4]

Molecular Weight 302.09 g/mol [2][3][4]

Appearance Off-White to Light Yellow Solid [2]

Melting Point 180-187 °C

Boiling Point 180-187 °C at 4 Torr

Density 1.510 ± 0.06 g/cm³ (Predicted)

Vapor Pressure 0.00026 mmHg at 25°C

Purity (by HPLC) ≥ 98%

Hazard Identification and Safety Precautions
Fluoronitrofen is classified as a hazardous substance and must be handled with appropriate

caution.

GHS Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse

mouth.
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P362: Take off contaminated clothing and wash before reuse.

P405: Store locked up.

P501: Dispose of contents/ container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Fluoronitrofen:

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside of

a certified chemical fume hood, or if

aerosolization is possible.

Engineering Controls
Ventilation: All work with Fluoronitrofen, including weighing and solution preparation, must

be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per

minute.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.
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Handling and Storage
Handling: Avoid creating dust. Use non-sparking tools. Ensure adequate ventilation.

Storage: Store in a tightly sealed, compatible container in a cool, dry, and well-ventilated

area. Keep away from incompatible materials such as strong oxidizing agents. The

recommended long-term storage condition is at -20°C in a freezer.[5]

First Aid Measures
Exposure Route First Aid Procedure

Ingestion
Immediately call a POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.

Skin Contact

Remove contaminated clothing immediately.

Wash affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Spill and Disposal Procedures
Spill Management
In the event of a spill, evacuate the area and prevent entry of unnecessary personnel. Wearing

appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste

disposal. Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal
All Fluoronitrofen waste, including contaminated labware and absorbents, must be treated as

hazardous waste. Dispose of waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for proper disposal procedures. Do not dispose of

Fluoronitrofen down the drain or in the regular trash.

Experimental Protocol: Multiresidue Pesticide
Analysis in Tea using GC-MS/MS
This section details a validated method for the determination of Fluoronitrofen residues in a

tea matrix.

Sample Preparation: Extraction and Solid-Phase
Extraction (SPE)

Extraction:

1. Weigh 2.0 g of a homogenized tea sample into a 50 mL centrifuge tube.

2. Add 10 mL of ultrapure water and vortex for 1 minute to moisten the sample.

3. Add 10 mL of acetonitrile and vortex for 5 minutes.

4. Add 1.0 g of sodium chloride and 4.0 g of anhydrous magnesium sulfate.

5. Vortex immediately for 5 minutes, then centrifuge at 8000 rpm for 5 minutes.

6. Collect the supernatant (acetonitrile layer) for the SPE cleanup.

Solid-Phase Extraction (SPE) Cleanup:

1. Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of

ultrapure water.

2. Load the supernatant from the extraction step onto the SPE cartridge.
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3. Wash the cartridge with 5 mL of a water/acetonitrile mixture (9:1, v/v).

4. Elute the target analytes with 6 mL of acetonitrile.

5. Concentrate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

6. Reconstitute the residue in 1.0 mL of hexane for GC-MS/MS analysis.

GC-MS/MS Analysis
Gas Chromatograph (GC):

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet Temperature: 280°C.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Temperature Program: Start at 80°C (hold for 1 min), ramp to 180°C at 20°C/min

(hold for 5 min), then ramp to 280°C at 10°C/min (hold for 5 min).

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230°C.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions for Fluoronitrofen: Monitor at least two precursor-to-product ion

transitions for quantification and confirmation.

Visualizations
Experimental Workflow
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Caption: Workflow for the analysis of Fluoronitrofen in tea samples.
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Logical Relationship: Hazard Control Hierarchy

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing Fluoronitrofen exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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